Cas no 1936598-64-9 (5-Ethoxy-2-fluorobenzoic acid)

• Product Name: 5-Ethoxy-2-fluorobenzoic acid
• CAS No: 1936598-64-9
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 5075485
• Update Time: 2025-10-29

5-Ethoxy-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-2-fluorobenzoic acid

• Inchi： 1S/C9H9FO3/c1-2-13-6-3-4-8(10)7(5-6)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： DQOGMYOSVCCVCW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5

Additional information on 5-Ethoxy-2-fluorobenzoic acid

Introduction to 5-Ethoxy-2-fluorobenzoic acid (CAS No. 1936598-64-9)

5-Ethoxy-2-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1936598-64-9, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The presence of both ethoxy and fluoro substituents in its molecular structure imparts unique electronic and steric properties, which are critical for modulating its interactions with biological targets.

The structural motif of 5-Ethoxy-2-fluorobenzoic acid consists of a benzoic acid core substituted at the 5-position with an ethoxy group and at the 2-position with a fluorine atom. This specific arrangement of functional groups contributes to its pharmacological profile, enabling it to interact with various enzymes and receptors. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, while the ethoxy group can influence solubility and lipophilicity. These characteristics make the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzoic acid derivatives. 5-Ethoxy-2-fluorobenzoic acid has emerged as a key intermediate in the synthesis of several bioactive molecules. Its utility extends beyond simple pharmacological applications; it serves as a building block for more complex scaffolds that exhibit enhanced efficacy and selectivity. The growing interest in this compound is underscored by its frequent appearance in patent literature and academic publications.

One of the most compelling aspects of 5-Ethoxy-2-fluorobenzoic acid is its potential in the development of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of signaling pathways, many of which involve enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). Studies have shown that benzoic acid derivatives can modulate these pathways by inhibiting key enzymes or interfering with signaling intermediates. The fluorinated and ethoxylated version of benzoic acid, specifically 5-Ethoxy-2-fluorobenzoic acid, has demonstrated promising results in preclinical models, suggesting its potential as an anti-inflammatory agent.

Furthermore, the compound has shown promise in the context of anticancer research. Cancer cells often exhibit altered metabolic pathways that contribute to their proliferation and survival. By targeting these pathways, chemotherapeutic agents can effectively inhibit tumor growth. 5-Ethoxy-2-fluorobenzoic acid has been investigated for its ability to disrupt cancer cell metabolism by inhibiting key enzymes involved in fatty acid synthesis and oxidation. Preliminary studies indicate that it can induce apoptosis in certain cancer cell lines while sparing healthy cells, making it an attractive candidate for further development.

The synthesis of 5-Ethoxy-2-fluorobenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include fluorination of ethyl 4-hydroxybenzoate followed by hydrolysis to afford the corresponding carboxylic acid derivative. Advances in synthetic methodologies have enabled more efficient production processes, making large-scale synthesis feasible for research and industrial applications.

The pharmacokinetic properties of 5-Ethoxy-2-fluorobenzoic acid are also of significant interest. Its absorption, distribution, metabolism, and excretion (ADME) profiles determine its clinical efficacy and safety. Initial studies suggest that the compound exhibits moderate solubility in water and lipids, which could influence its bioavailability. Additionally, the presence of both polar (ethoxy) and non-polar (fluoro) groups may contribute to its ability to cross biological membranes effectively.

In conclusion, 5-Ethoxy-2-fluorobenzoic acid (CAS No. 1936598-64-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases, including inflammation and cancer. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.